Cas no 1805559-07-2 (3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805559-07-2
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4901675
• Update Time: 2025-10-29

3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3IN/c8-3-4-1-2-5(12)13-6(4)7(9,10)11/h1-2H,3H2
• InChI Key： MOJDQGLDWNFXHA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CBr)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805559-07-2)

The compound 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805559-07-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, iodo, and trifluoromethyl functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogen-rich framework facilitates cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms.

In recent years, the demand for halogenated pyridines has surged due to their role in developing novel therapeutics and crop protection agents. The presence of both bromine and iodine in 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine allows for selective functionalization, a key advantage in modern synthetic chemistry. This aligns with trending searches like "halogen exchange reactions" and "pyridine derivatives in drug design," highlighting its relevance in cutting-edge research.

From an industrial perspective, the compound's stability and reactivity under mild conditions make it a preferred choice for scalable synthesis. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced bioavailability and metabolic stability—a hot topic in medicinal chemistry forums. Searches for "CF3-containing intermediates" or "fluorinated pyridines" often lead to discussions about this compound's utility.

Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional halogenated compounds, 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine is designed for efficient degradation, addressing concerns about persistence in ecosystems. This aligns with the growing focus on "green chemistry" and "sustainable synthetic routes," frequently queried in academic and industrial databases.

Analytical characterization of this compound involves advanced techniques such as NMR (particularly ¹⁹F-NMR due to the trifluoromethyl moiety) and mass spectrometry. These methods are central to quality control protocols, a subject often explored in "analytical chemistry best practices" searches. The compound's crystalline nature also makes it suitable for X-ray diffraction studies, furthering its appeal in structural chemistry research.

In conclusion, 3-Bromomethyl-6-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805559-07-2) represents a convergence of synthetic utility, pharmaceutical potential, and environmental consciousness. Its multifaceted applications ensure its prominence in contemporary chemical literature and AI-driven research queries, from "pyridine cross-coupling" to "fluorinated building blocks." As innovation accelerates, this compound is poised to remain a critical tool for chemists worldwide.